Cas no 2227800-21-5 ((1S)-1-(4,5-dibromofuran-2-yl)ethan-1-ol)

• Product Name: (1S)-1-(4,5-dibromofuran-2-yl)ethan-1-ol
• CAS No: 2227800-21-5
• MF: C₆H₆Br₂O₂
• MW: 269.918640613556
• CID: 5879657
• PubChem ID: 165645982
• Update Time: 2025-05-19

(1S)-1-(4,5-dibromofuran-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(4,5-dibromofuran-2-yl)ethan-1-ol
• EN300-1921499
• 2227800-21-5

• Inchi： 1S/C6H6Br2O2/c1-3(9)5-2-4(7)6(8)10-5/h2-3,9H,1H3/t3-/m0/s1
• InChI Key： OLGOVYBZTIABFJ-VKHMYHEASA-N
• SMILES： BrC1=C(OC(=C1)[C@H](C)O)Br

Computed Properties

• Exact Mass: 269.87141g/mol
• Monoisotopic Mass: 267.87345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33.4Ų

Additional information on (1S)-1-(4,5-dibromofuran-2-yl)ethan-1-ol

Comprehensive Guide to (1S)-1-(4,5-dibromofuran-2-yl)ethan-1-ol (CAS No. 2227800-21-5)

The compound (1S)-1-(4,5-dibromofuran-2-yl)ethan-1-ol (CAS No. 2227800-21-5) is a chiral furan derivative with significant potential in pharmaceutical and organic synthesis. This brominated furan alcohol is gaining attention due to its unique structural properties and versatile applications. Researchers and industry professionals are increasingly interested in this compound for its role in asymmetric synthesis and as a building block for complex molecules.

Chemically, (1S)-1-(4,5-dibromofuran-2-yl)ethan-1-ol features a furan ring substituted with two bromine atoms at the 4 and 5 positions, along with a chiral ethanol group at the 2-position. The presence of bromine atoms enhances its reactivity, making it valuable for cross-coupling reactions and other transformations. The chiral center in this molecule opens doors for enantioselective synthesis, a hot topic in modern medicinal chemistry.

One of the most searched questions about this compound is: "What are the applications of (1S)-1-(4,5-dibromofuran-2-yl)ethan-1-ol in drug discovery?" The answer lies in its utility as a precursor for bioactive molecules. The furan moiety is common in many natural products and pharmaceuticals, while the bromine atoms allow for further functionalization. Recent studies highlight its potential in developing novel antiviral and anti-inflammatory agents, aligning with current global health priorities.

The synthesis of CAS 2227800-21-5 typically involves bromination of furan derivatives followed by asymmetric reduction. This process has been optimized to achieve high enantiomeric purity, crucial for pharmaceutical applications. Analytical techniques like HPLC and chiral chromatography are essential for quality control, ensuring the compound meets the stringent requirements of research and industrial use.

From a market perspective, demand for chiral building blocks like (1S)-1-(4,5-dibromofuran-2-yl)ethan-1-ol is growing steadily. The pharmaceutical industry's focus on enantiomerically pure drugs drives this trend. Suppliers are responding by improving production scalability and purity standards, making this compound more accessible to researchers worldwide.

Environmental and safety considerations are also important when working with brominated compounds. Proper handling procedures and waste management protocols must be followed. The compound's stability and storage conditions are frequently searched topics, emphasizing the need for clear technical documentation.

Future research directions for (1S)-1-(4,5-dibromofuran-2-yl)ethan-1-ol include exploring its use in materials science and catalysis. The unique electronic properties of the brominated furan ring may lead to applications in organic electronics or as ligands in transition metal catalysis. These potential uses make it a compound worth watching in coming years.

For researchers considering this compound, it's important to note that CAS 2227800-21-5 is typically supplied as a white to off-white crystalline solid. Solubility data and spectroscopic characteristics are available from most chemical suppliers, along with certificates of analysis confirming identity and purity.

The growing interest in furan-based pharmaceuticals ensures that compounds like (1S)-1-(4,5-dibromofuran-2-yl)ethan-1-ol will remain important in chemical research. Its combination of structural features and synthetic versatility makes it valuable for both academic investigations and industrial applications.